Cas no 2137618-52-9 (1-(azetidin-3-yl)-3-{(1-methyl-1H-pyrazol-5-yl)aminomethyl}-1H-pyrazol-5-amine)

• Product Name: 1-(azetidin-3-yl)-3-{(1-methyl-1H-pyrazol-5-yl)aminomethyl}-1H-pyrazol-5-amine
• CAS No: 2137618-52-9
• MF: C₁₁H₁₇N₇
• MW: 247.299580335617
• CID: 6373214
• PubChem ID: 165955919
• Update Time: 2025-07-02

1-(azetidin-3-yl)-3-{(1-methyl-1H-pyrazol-5-yl)aminomethyl}-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-(azetidin-3-yl)-3-{(1-methyl-1H-pyrazol-5-yl)aminomethyl}-1H-pyrazol-5-amine
• EN300-1131373
• 2137618-52-9
• 1-(azetidin-3-yl)-3-{[(1-methyl-1H-pyrazol-5-yl)amino]methyl}-1H-pyrazol-5-amine

• Inchi： 1S/C11H17N7/c1-17-11(2-3-15-17)14-5-8-4-10(12)18(16-8)9-6-13-7-9/h2-4,9,13-14H,5-7,12H2,1H3
• InChI Key： MUSZGCJKYSTPIE-UHFFFAOYSA-N
• SMILES： N1CC(C1)N1C(=CC(CNC2=CC=NN2C)=N1)N

Computed Properties

• Exact Mass: 247.15454357g/mol
• Monoisotopic Mass: 247.15454357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 85.7Ų

Additional information on 1-(azetidin-3-yl)-3-{(1-methyl-1H-pyrazol-5-yl)aminomethyl}-1H-pyrazol-5-amine

Introduction to Compound with CAS No. 2137618-52-9 and Its Applications in Chemical Biology

The compound with the CAS number 2137618-52-9 is a fascinating molecule that has garnered significant attention in the field of chemical biology. Its systematic name, 1-(azetidin-3-yl)-3-{(1-methyl-1H-pyrazol-5-yl)aminomethyl}-1H-pyrazol-5-amine, suggests a complex and intricate structure that may contribute to its unique biological properties. This introduction aims to provide a comprehensive overview of this compound, its potential applications, and the latest research findings that highlight its significance.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds due to their diverse biological activities. Heterocycles are known for their ability to mimic natural products and play a crucial role in drug discovery. The compound in question belongs to this class of molecules and exhibits a dual functionality that makes it particularly intriguing. The presence of both azetidine and pyrazole rings in its structure suggests potential interactions with various biological targets.

The azetidine ring is a five-membered saturated heterocycle that is commonly found in biologically active compounds. It is known for its ability to adopt a chair-like conformation, which can facilitate interactions with biological macromolecules. On the other hand, the pyrazole ring is a five-membered aromatic heterocycle that is widely recognized for its pharmacological properties. Pyrazole derivatives have been extensively studied for their anti-inflammatory, antiviral, and anticancer activities.

The specific arrangement of functional groups in the compound 1-(azetidin-3-yl)-3-{(1-methyl-1H-pyrazol-5-yl)aminomethyl}-1H-pyrazol-5-amine suggests that it may interact with multiple targets simultaneously. This multitarget interaction could be advantageous in the development of drugs that require a combination of effects. For instance, the amine group attached to the pyrazole ring could serve as a hydrogen bond acceptor, while the methyl group could enhance lipophilicity, thereby improving membrane permeability.

Recent studies have shown that compounds with similar structures have demonstrated promising results in preclinical models. These studies have highlighted the potential of such molecules as scaffolds for drug development. The dual functionality of the compound in question makes it an attractive candidate for further investigation. Researchers are particularly interested in exploring its potential as an inhibitor of enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as transition metal catalysis has been reported to improve efficiency and selectivity. These methods are essential for producing complex molecules like this one in sufficient quantities for biological testing.

In terms of biological activity, preliminary studies have suggested that the compound may exhibit inhibitory effects on certain enzymes and receptors. These findings are consistent with the structural features observed in related compounds that have shown similar biological profiles. Further characterization through various spectroscopic techniques will be necessary to confirm these interactions and understand their mechanisms.

The development of new drug candidates relies heavily on understanding their interactions with biological targets at the molecular level. Computational methods such as molecular docking and molecular dynamics simulations have become indispensable tools in this process. These techniques allow researchers to predict how a compound might bind to a target protein and assess the strength and nature of these interactions.

The compound 1-(azetidin-3-yl)-3-{(1-methyl-1H-pyrazol-5-yl)aminomethyl}-1H-pyrazol-5-amine represents an exciting example of how structural complexity can lead to novel biological activities. Its unique combination of functional groups makes it a promising candidate for further exploration in chemical biology and drug discovery. As research continues, we can expect more insights into its potential applications and mechanisms of action.